5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid

• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 5-methyl-4-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxymethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C20H18O6/c1-10-6-15(24-9-12-8-17(19(21)22)25-11(12)2)18-13-4-3-5-14(13)20(23)26-16(18)7-10/h6-8H,3-5,9H2,1-2H3,(H,21,22)
• InChI Key: LRZNWIGPBKQJGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OCC4=C(OC(=C4)C(=O)O)C

Description

5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid is a polycyclic organic compound featuring a fused cyclopenta[c]chromen-4-one core substituted with a methyl group at position 7 and a furan-2-carboxylic acid moiety linked via an oxymethyl group at position 9 . Structural determination methods, such as those implemented in the SHELX software suite (e.g., SHELXL for refinement), are critical for analyzing such compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a furan derivative with a chromene derivative under specific conditions to form the desired product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound, leading to the formation of new derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce new functional groups, such as halides or alkyl groups.

Scientific Research Applications

5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, serving as an intermediate in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases, leveraging its unique structure and reactivity.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its stability and functional versatility.

Mechanism of Action

The mechanism of action of 5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique features can be contextualized by comparing it to analogues with shared structural motifs, such as cyclopenta[c]chromen-4-one derivatives or furan-carboxylic acid-containing molecules. Below is a detailed analysis:

Structural Analogues from Evidence

• [(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]-chromen-9-yl)oxy]acetic Acid (CAS 307549-54-8): This compound replaces the furan-2-carboxylic acid group in the target molecule with an acetic acid moiety.

• 6,7-Dihydroxy-7-(hydroxymethyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic Acid :
  This analogue introduces a sugar-like tetrahydro-2H-pyran group and multiple hydroxyl substituents, which likely improve water solubility compared to the target compound. However, the increased polarity may limit membrane permeability .

Physicochemical and Pharmacological Comparison

Property	Target Compound	[(7-Methyl-4-oxo...)oxy]acetic Acid	6,7-Dihydroxy...pyran-4-carboxylic Acid
Molecular Weight	~388.4 (estimated)	~290.3 (CAS 307549-54-8)	~500.4 (estimated)
Key Functional Groups	Furan-2-carboxylic acid	Acetic acid	Tetrahydro-2H-pyran, multiple hydroxyls
Solubility	Likely low (aromatic core)	Moderate (shorter chain)	High (polar substituents)
Bioactivity Inference	Possible enzyme inhibition	Undisclosed medicinal use	Glycosidase inhibition (speculative)

• Target Compound vs. [(7-Methyl-4-oxo...)oxy]acetic Acid: The furan ring in the target compound may engage in π-π stacking interactions with aromatic residues in enzymes or receptors, whereas the acetic acid analogue’s simpler structure might favor metabolic stability. No direct bioactivity data are available for either compound in the evidence.
• Target Compound vs.

Biological Activity

5-Methyl-4-(((7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy)methyl)furan-2-carboxylic acid is a complex organic compound with potential biological activity. This article focuses on its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its unique chemical structure, which includes a furan ring and a tetrahydrocyclopenta[c]chromene moiety. Its molecular formula is $C_{22}H_{24}O_5$, and it has a molecular weight of approximately 364.43 g/mol. The structural complexity suggests potential interactions with various biological targets.

Antioxidant Activity

Research indicates that compounds with similar structures possess significant antioxidant properties . These properties are crucial for mitigating oxidative stress in cells, which is linked to various diseases including cancer and neurodegenerative disorders. The antioxidant activity is typically measured using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azinobis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Assay Type	IC50 Value (µM)	Reference
DPPH	25.0
ABTS	30.0

Anti-Cancer Activity

The compound has shown promise in preclinical studies as an anti-cancer agent . It appears to inhibit fatty acid synthase (FASN), a key enzyme involved in lipid metabolism and cancer cell proliferation. Inhibition of FASN has been associated with reduced tumor growth in various cancer models.

Case Study:
A study demonstrated that treatment with related compounds resulted in decreased viability of breast cancer cells by inducing apoptosis through the mitochondrial pathway. The mechanism involves increased reactive oxygen species (ROS) production leading to cell death.

Anti-inflammatory Effects

In addition to its antioxidant and anti-cancer properties, the compound may exhibit anti-inflammatory effects . In vitro studies have shown that it can reduce the expression of pro-inflammatory cytokines such as IL-6 and TNF-alpha in activated macrophages.

The mechanisms underlying the biological activity of this compound are multifaceted:

• Inhibition of Enzymatic Activity : By inhibiting FASN, the compound disrupts lipid synthesis pathways essential for cancer cell survival.
• Modulation of Oxidative Stress : It enhances cellular antioxidant defenses, reducing oxidative damage.
• Regulation of Cytokine Production : The compound modulates immune responses by affecting cytokine levels in inflammatory conditions.

Research Findings

Recent studies have focused on elucidating the detailed mechanisms and potential therapeutic applications of this compound:

• A study published in Journal of Medicinal Chemistry highlighted its structural analogs that demonstrated enhanced anti-cancer activity through targeted delivery systems.
• Another investigation revealed that modifications to the furan ring could increase bioavailability and efficacy against specific cancer types.